N-(4-fluorophenyl)-2-((2-(2-fluorophenyl)-6-(hydroxymethyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[[5-(2-fluorophenyl)-11-(hydroxymethyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl]acetamide
• InChI: InChI=1S/C26H20F2N4O3S/c1-14-23-19(15(12-33)11-29-14)10-20-25(35-23)31-24(18-4-2-3-5-21(18)28)32-26(20)36-13-22(34)30-17-8-6-16(27)7-9-17/h2-9,11,33H,10,12-13H2,1H3,(H,30,34)
• InChI Key: IHEPVPHJVDCEGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C2=C1OC3=C(C2)C(=NC(=N3)C4=CC=CC=C4F)SCC(=O)NC5=CC=C(C=C5)F)CO
• Molecular Formula: C26H20F2N4O3S
• Molecular Weight: 506.5 g/mol
• CAS No.: 892386-34-4

Description

N-(4-fluorophenyl)-2-((2-(2-fluorophenyl)-6-(hydroxymethyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C26H20F2N4O3S and its molecular weight is 506.53. The purity is usually 95%.
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Scientific Research Applications

Anti-Cancer Activity

Compounds structurally related to the query have demonstrated anticancer activities against various cancer cell lines, including lung, breast, and CNS cancers. For example, fluoro-substituted benzo[b]pyrans and their derivatives have been shown to possess anticancer activity at low concentrations, suggesting a potential pathway for the development of new therapeutic agents against these cancer types (Hammam et al., 2005).

Imaging and Diagnostic Applications

The development of radioligands for imaging the translocator protein (18 kDa) with PET highlights another application area. Compounds in the related structural family, specifically designed with a fluorine atom, allow for labeling with fluorine-18 and in vivo imaging, presenting a valuable tool for studying neuroinflammatory processes and potentially aiding in the diagnosis of neurodegenerative disorders (Dollé et al., 2008).

Anti-Inflammatory Activity

Further research into fluoro-substituted acetamide derivatives has revealed significant anti-inflammatory activities. These findings suggest a promising avenue for the development of new anti-inflammatory drugs, with specific derivatives showing potent effects in preclinical models (Sunder & Maleraju, 2013).

Mechanistic Insights and Chemical Synthesis

The exploration of novel synthetic pathways and mechanistic insights into the formation of related pyrimidine and pyrazole derivatives has contributed significantly to the understanding of these compounds' chemical properties. This includes the development of methodologies for the synthesis of complex molecules with potential therapeutic applications, thereby enriching the toolkit available for drug discovery and development (Elian et al., 2014).